Cas no 58755-04-7 (Thiazolo[3,2-b][1,2,4]triazol-6(5H)-one, 2-phenyl-)

• Product Name: Thiazolo[3,2-b][1,2,4]triazol-6(5H)-one, 2-phenyl-
• CAS No: 58755-04-7
• MF: C₁₀H₇N₃OS
• MW: 217.247080087662
• CID: 341005
• PubChem ID: 12273000
• Update Time: 2025-04-19

Thiazolo[3,2-b][1,2,4]triazol-6(5H)-one, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[3,2-b][1,2,4]triazol-6(5H)-one, 2-phenyl-
• 2-phenyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• DTXSID10483522
• AKOS002390094
• 58755-04-7

• Inchi： 1S/C10H7N3OS/c14-8-6-15-10-11-9(12-13(8)10)7-4-2-1-3-5-7/h1-5H,6H2
• InChI Key： UUZGMCAZSPMOPZ-UHFFFAOYSA-N
• SMILES： S1CC(N2C1=NC(C1C=CC=CC=1)=N2)=O

Computed Properties

• Exact Mass: 217.03111
• Monoisotopic Mass: 217.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 47.78